Cas no 1594814-02-4 (1-(5-methylpyrazin-2-yl)prop-2-en-1-one)

• Product Name: 1-(5-methylpyrazin-2-yl)prop-2-en-1-one
• CAS No: 1594814-02-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5792079
• PubChem ID: 121394013
• Update Time: 2024-03-01

1-(5-methylpyrazin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyrazin-2-yl)-2-propen-1-one
• 1-(5-methylpyrazin-2-yl)prop-2-en-1-one
• EN300-1234604
• AKOS026736204
• 1594814-02-4
• OLJWFUZCRBSQEH-UHFFFAOYSA-N
• SCHEMBL17819627

• Inchi： 1S/C8H8N2O/c1-3-8(11)7-5-9-6(2)4-10-7/h3-5H,1H2,2H3
• InChI Key： OLJWFUZCRBSQEH-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CN=C(C)C=N1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų